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Compound Name:
2-[4-(Sec-butyl)phenoxy]acetic

acid

CAS No.: 4917-89-9

Cat. No.: B185457

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-[4-(sec-butyl)phenoxy]acetic
acid, a substituted phenoxyacetic acid of interest in synthetic chemistry and potentially in the

development of biologically active molecules. This document consolidates available information

on its chemical identity, structure, and synthesis. Due to the limited availability of specific

experimental data for this compound, this guide leverages data from closely related analogs to

provide predictive insights into its physicochemical and spectroscopic properties. A detailed,

field-proven protocol for its synthesis via the Williamson ether synthesis is presented, offering a

practical framework for researchers. This guide is intended to be a foundational resource for

scientists working with or considering the use of this and related compounds in their research

endeavors.

Chemical Identity and Structure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b185457#bc-rfq
https://www.benchchem.com/product/b185457/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-sec-butyl-phenoxy-acetic-acid
https://www.benchchem.com/product/b185457/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-sec-butyl-phenoxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-[4-(sec-butyl)phenoxy]acetic acid is an aromatic carboxylic acid. The core structure

consists of a phenoxyacetic acid moiety substituted with a sec-butyl group at the para position

(position 4) of the phenyl ring.

Chemical Name: 2-[4-(sec-butyl)phenoxy]acetic acid

CAS Number: 4917-89-9

Molecular Formula: C₁₂H₁₆O₃

Molecular Weight: 208.25 g/mol

Structural Representation
The structure of 2-[4-(sec-butyl)phenoxy]acetic acid is characterized by a chiral center in the

sec-butyl group, meaning it can exist as a racemic mixture of (R) and (S) enantiomers.

Caption: 2D structure of 2-[4-(sec-butyl)phenoxy]acetic acid.

Synthesis of 2-[4-(sec-Butyl)phenoxy]acetic Acid
The most direct and widely employed method for the synthesis of 2-[4-(sec-
butyl)phenoxy]acetic acid is the Williamson ether synthesis. This well-established Sₙ2

reaction involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a

phenoxide.

Synthesis Pathway
The synthesis proceeds in two conceptual steps: the deprotonation of the starting phenol to

form a highly nucleophilic phenoxide, followed by the reaction of this phenoxide with an α-halo

acid.
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Reactants

Reaction Steps Product
4-sec-Butylphenol

Step 1: Deprotonation
Formation of Sodium 4-sec-butylphenoxide

Chloroacetic Acid

Step 2: Nucleophilic Attack
Phenoxide attacks α-carbon of chloroacetate

Base (e.g., NaOH)

Intermediate:
Sodium 4-sec-butylphenoxide Step 3: Acidification

Protonation of the carboxylate

Intermediate:
Sodium 2-[4-(sec-butyl)phenoxy]acetate 2-[4-(sec-Butyl)phenoxy]acetic acid

Click to download full resolution via product page

Caption: Williamson ether synthesis workflow for 2-[4-(sec-butyl)phenoxy]acetic acid.

Experimental Protocol
This protocol is adapted from established procedures for the synthesis of analogous

phenoxyacetic acids.[1][2]

Materials:

4-sec-Butylphenol

Chloroacetic acid

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Hydrochloric acid (HCl), concentrated

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Deionized water
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Procedure:

Phenoxide Formation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve 4-sec-butylphenol in an aqueous solution of sodium hydroxide (a

molar excess of NaOH is recommended). Stir the mixture until the phenol is completely

dissolved, forming the sodium 4-sec-butylphenoxide solution.

Reaction with Chloroacetic Acid: To the phenoxide solution, add a solution of chloroacetic

acid in water (a slight molar excess relative to the phenol is often used).

Reflux: Heat the reaction mixture to reflux and maintain for 1-2 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up - Acidification: After cooling the reaction mixture to room temperature, carefully

acidify it with concentrated hydrochloric acid until the pH is strongly acidic (pH 1-2). This will

precipitate the crude 2-[4-(sec-butyl)phenoxy]acetic acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase with

diethyl ether (3x volumes). Combine the organic extracts.

Washing: Wash the combined organic layers with water and then with a saturated sodium

bicarbonate solution to remove any unreacted chloroacetic acid. The product will be

extracted into the aqueous bicarbonate layer as its sodium salt.

Isolation of Product: Separate the aqueous bicarbonate layer and re-acidify with

concentrated HCl to precipitate the purified product.

Drying: Filter the solid product, wash with cold water, and dry under vacuum.

Recrystallization (Optional): For higher purity, the product can be recrystallized from a

suitable solvent system, such as ethanol/water.

Physicochemical and Spectroscopic Properties
While specific experimental data for 2-[4-(sec-butyl)phenoxy]acetic acid is not widely

available in the literature, we can infer its properties from available data and by comparison

with its close structural analog, 2-(4-tert-butyl)phenoxyacetic acid (CAS 1798-04-5).[3][4]
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Property Value / Description

Appearance Expected to be a white to off-white solid.[5]

Solubility

Low solubility in water; soluble in organic

solvents like ethanol, acetone, and diethyl ether.

[5]

Melting Point
Not reported. For comparison, the melting point

of 2-(4-tert-butyl)phenoxyacetic acid is 96 °C.[4]

pKa
Expected to be in the range of typical carboxylic

acids (~3-5).

Spectroscopic Data (Predicted and Analog Comparison)
No experimental spectra for 2-[4-(sec-butyl)phenoxy]acetic acid were found in the searched

databases. The following are predicted key features and a comparison with the tert-butyl

analog.

¹H NMR Spectroscopy (Predicted):

~10-12 ppm: A broad singlet corresponding to the carboxylic acid proton (-COOH).

~6.8-7.2 ppm: Aromatic protons on the phenyl ring, likely showing an AA'BB' splitting pattern

characteristic of a 1,4-disubstituted benzene.

~4.6 ppm: A singlet for the two protons of the methylene group (-OCH₂-).

~2.5 ppm: A multiplet for the methine proton of the sec-butyl group (-CH-).

~1.5 ppm: A multiplet for the methylene protons of the sec-butyl group (-CH₂-).

~1.2 ppm: A doublet for the methyl group adjacent to the methine in the sec-butyl group.

~0.8 ppm: A triplet for the terminal methyl group of the sec-butyl group.

¹³C NMR Spectroscopy (Predicted):
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~170-175 ppm: Carbonyl carbon of the carboxylic acid.

~155 ppm: Aromatic carbon attached to the ether oxygen.

~140 ppm: Aromatic carbon attached to the sec-butyl group.

~115-130 ppm: Other aromatic carbons.

~65 ppm: Methylene carbon of the ether linkage (-OCH₂-).

~20-40 ppm: Carbons of the sec-butyl group.

Infrared (IR) Spectroscopy (Predicted Key Absorptions):

2500-3300 cm⁻¹: A broad O-H stretch from the carboxylic acid.

~1700 cm⁻¹: A strong C=O stretch from the carboxylic acid.

~1600, ~1500 cm⁻¹: C=C stretching vibrations of the aromatic ring.

~1250 cm⁻¹: Asymmetric C-O-C stretch of the ether.

~1050 cm⁻¹: Symmetric C-O-C stretch of the ether.

Mass Spectrometry (Predicted):

Molecular Ion (M⁺): m/z = 208.

Key Fragmentation: Loss of the carboxylic acid group, and fragmentation of the sec-butyl

chain. A prominent peak corresponding to the 4-sec-butylphenoxide radical ion would be

expected.

Applications and Biological Activity
While specific research on the biological activities of 2-[4-(sec-butyl)phenoxy]acetic acid is

limited, the broader class of phenoxyacetic acids has well-documented applications.

Herbicidal Activity
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Phenoxyacetic acids, such as 2,4-D (2,4-dichlorophenoxyacetic acid) and MCPA (2-methyl-4-

chlorophenoxyacetic acid), are widely used as systemic herbicides that mimic the plant growth

hormone auxin, causing uncontrolled growth and eventual death in broadleaf weeds.[6] It is

plausible that 2-[4-(sec-butyl)phenoxy]acetic acid could exhibit similar, albeit likely

modulated, herbicidal properties.

Potential in Drug Development and Research
The phenoxyacetic acid scaffold is present in various pharmaceutically active compounds. For

instance, derivatives have been investigated for their potential as peroxisome proliferator-

activated receptor (PPAR) agonists, which are targets for drugs used to treat metabolic

disorders like dyslipidemia and type 2 diabetes.[2] The lipophilic sec-butyl group could

influence the compound's ability to interact with biological membranes and protein binding

pockets.

The compound also serves as a valuable intermediate in organic synthesis, allowing for further

functionalization of the carboxylic acid group to form esters, amides, and other derivatives for

screening in drug discovery programs.[7]

Safety and Handling
Based on data for analogous compounds, 2-[4-(sec-butyl)phenoxy]acetic acid should be

handled with care.

Hazards: May cause skin and serious eye irritation. May cause respiratory irritation.[4]

Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat should be

worn. Work in a well-ventilated area or a fume hood.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

Conclusion
2-[4-(sec-butyl)phenoxy]acetic acid, identified by CAS number 4917-89-9, is a readily

synthesizable compound via the Williamson ether synthesis. While specific experimental

characterization and biological activity data are scarce in the public domain, its structural
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similarity to well-studied phenoxyacetic acids suggests potential applications in agrochemicals

and as a scaffold in medicinal chemistry. This guide provides the foundational chemical

information and a robust synthesis protocol to enable further research into the properties and

potential applications of this molecule. Future work should focus on obtaining detailed

spectroscopic and biological data to fully characterize this compound and unlock its potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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